![molecular formula C16H16FN3O B2806373 3-fluoro-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide CAS No. 1795471-34-9](/img/structure/B2806373.png)
3-fluoro-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-fluoro-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide” is a chemical compound that belongs to the class of organic compounds known as phenylmorpholines . These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other through a CC or a CN bond .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from a-bromoketones and 2-aminopyridine under different reaction conditions . N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring and a pyridine ring . The molecular weight of a similar compound, 3-Fluoro-2-(pyrrolidin-1-yl)pyridine, is 166.2 .Scientific Research Applications
Synthesis and Characterization
3-fluoro-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide is a compound of interest in the field of organic chemistry, particularly in the synthesis of various pharmaceutical intermediates and research chemicals. The compound's unique structural features, such as the fluoro and pyridyl groups, contribute to its significance in chemical synthesis and material science.
One notable application involves the development of stereoselective synthesis methods for related compounds, which are crucial intermediates in the preparation of antibiotics for treating respiratory tract infections, including those caused by multidrug-resistant organisms (Lall et al., 2012). This research highlights the compound's potential in contributing to new therapeutic agents.
Additionally, structural systematics and conformational analyses of fluoro-N-(pyridyl)benzamides have been conducted to understand the effects of substituent patterns on molecular conformation and physicochemical properties (Mocilac et al., 2012). Such studies are essential for designing molecules with desired properties for pharmaceutical applications.
Pharmaceutical Research
In the realm of pharmaceutical research, derivatives of this compound have been explored for their potential as bioactive compounds. The synthesis and characterization of benzamide derivatives highlight the importance of structural modification in developing new compounds with potential biological activity (Achugatla et al., 2017).
Moreover, the compound and its derivatives are used in the synthesis of radiotracers for imaging applications in medicine, such as [18F]FMISO and [18F]PM-PBB3, which are used for imaging hypoxia and tau pathology, respectively (Ohkubo et al., 2021). This illustrates the compound's utility in developing diagnostic tools for various diseases.
Material Science and Luminescence
In material science, derivatives of this compound have been explored for their luminescence properties. For example, benzamides with pyridine moieties have been developed as blue fluorophores for biological and organic material applications, showcasing the potential of such compounds in creating new luminescent materials (Yamaji et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been reported to target protein-serine/threonine kinases .
Mode of Action
This interaction could lead to changes in cellular processes, potentially resulting in the desired therapeutic effect .
Biochemical Pathways
Given its potential target, it may affect pathways regulated by protein-serine/threonine kinases .
Pharmacokinetics
Similar compounds have been reported to exhibit good bioavailability .
Result of Action
Based on the potential target, it could inhibit the function of protein-serine/threonine kinases, leading to changes in cellular processes .
Properties
IUPAC Name |
3-fluoro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O/c17-13-5-3-4-12(10-13)16(21)19-14-7-9-20(11-14)15-6-1-2-8-18-15/h1-6,8,10,14H,7,9,11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWBBJEAXGMZVDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)C2=CC(=CC=C2)F)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.